Cas no 688-74-4 (Tri-n-butyl Borate)

• Product Name: Tri-n-butyl Borate
• CAS No: 688-74-4
• MF: C₁₂H₂₇BO₃
• MW: 230.151984453201
• MDL: MFCD00009434
• CID: 39543
• PubChem ID: 12712
• Update Time: 2025-05-19

Tri-n-butyl Borate Chemical and Physical Properties

Names and Identifiers

• Tributyl borate
• BORIC ACID TRIBUTYL ESTER
• BORIC ACID TRI-N-BUTYL ESTER
• BORON N-BUTOXIDE
• BUTYL BORATE
• N-BUTYLBORATE
• TRIBUTOXYBORANE
• TRIBUTOXYBORANE-11B
• TRIBUTYL BORATE-11B
• TRI-N-BUTOXYBORANE
• TRI-N-BUTYL BORATE
• (n-C4H9O)3B
• Borane, tributoxy-
• borane,tributoxy
• Borester 2
• Boric acid (H3BO3), tributyl ester
• Boron tributoxide
• Tributoxyboron
• n-Butyl borate
• Tris(butoxy)borane
• Tributyl orthoborate
• Butyl borate, tri-
• Boric acid, tributyl ester
• Tributoxyborine
• Butyl borate, (BuO)3B
• Tributylester kyseliny borite
• X3UQ8D0UED
• Boric acid, (
• BORON TRIS(BUTOXIDE)
• Tributyl borate-10B
• NSC779
• BORON TRIBUTOXIDE [HSDB]
• A11597
• C12H27BO3
• B(On-Bu)3
• boric acid tri-butyl ester
• Q27293526
• 688-74-4
• HSDB 4271
• AKOS015950626
• n-butoxide
• BUTYL BORATE, B(OBU)3
• LS-14166
• Tributyl borate-10B, 98 atom % 10B
• CCRIS 5943
• Tributylester kyseliny borite [Czech]
• Tributyl borate-11b,99 atom % 11b
• NSC 779
• B(OBu)3
• CS-W014186
• Boric acid, (H3BO3) tributyl ester
• FT-0623170
• J-650122
• boron tri-n-butoxide
• tributylborate
• tributoxy-borane
• tri-n-butylborate
• WLN: 4OBO4&O4
• Tributyl borate, >=99.0% (T)
• DTXSID9026184
• LGQXXHMEBUOXRP-UHFFFAOYSA-
• UNII-X3UQ8D0UED
• 4-01-00-01544 (Beilstein Handbook Reference)
• Boric acid tributylester
• SCHEMBL50476
• AI3-11060
• InChI=1/C12H27BO3/c1-4-7-10-14-13(15-11-8-5-2)16-12-9-6-3/h4-12H2,1-3H3
• Butyl borate, (BuO)3 B
• EN300-181649
• EINECS 211-706-5
• A836270
• BRN 1703865
• SY003466
• B0518
• MFCD00009434
• NS00020873
• NSC-779
• DTXCID806184
• Trinbutyl borate
• BORANE, TRIBUTOXY
• Trinbutoxyborane
• butylborate
• BORESTER
• Butyl borate, tri
• nButyl borate
• Butyl Borate; Boron Tri-n-butoxide; Tri-n-butoxyboraneTributoxyboron; Tributyl Orthoborate; Tris(butoxy)borane
• Tri-n-butyl Borate

• MDL： MFCD00009434
• Inchi： 1S/C12H27BO3/c1-4-7-10-14-13(15-11-8-5-2)16-12-9-6-3/h4-12H2,1-3H3
• InChI Key： LGQXXHMEBUOXRP-UHFFFAOYSA-N
• SMILES： O(B(OCCCC)OCCCC)CCCC
• BRN： 1703865

Computed Properties

• Exact Mass: 230.20500
• Monoisotopic Mass: 230.2053249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Colorless liquid, easy to absorb moisture.
• Density: 0.853 g/mL at 25 °C(lit.)
• Melting Point: −70 °C (lit.)
• Boiling Point: 230°C
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.409(lit.)
  n20/D 1.409
• Water Partition Coefficient: decomposition
• Stability/Shelf Life: Stables, but reacts rapidly with moisture, water. Reacts vigorously with oxidizing agents. Incompatible with strong acids.
• PSA: 27.69000
• LogP: 3.42140
• Sensitiveness: Moisture Sensitive
• FEMA: 2440
• Solubility: Soluble in water, benzene and dioxane.

Tri-n-butyl Borate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3272
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• FLUKA BRAND F CODES：21
• RTECS：ED4900000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：3
• Packing Group：III
• Risk Phrases：R36/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tri-n-butyl Borate

Tri-n-butyl Borate (CAS No. 688-74-4): A Versatile Compound in Modern Chemical and Pharmaceutical Applications

Tri-n-butyl Borate, with the chemical formula B(C₄H₉)₃O, is a borate ester that has garnered significant attention in various scientific and industrial domains due to its unique chemical properties and broad utility. This compound, identified by its CAS number CAS No. 688-74-4, is widely recognized for its role as a flame retardant, plasticizer, and intermediate in organic synthesis. The increasing demand for environmentally friendly materials has further highlighted the importance of Tri-n-butyl Borate in contemporary research and development.

The compound's molecular structure, featuring three butyl groups attached to a boron atom, contributes to its high stability and reactivity, making it an invaluable asset in both laboratory settings and large-scale manufacturing processes. Its ability to form stable complexes with various metal ions has opened new avenues in catalysis and material science. Recent studies have demonstrated its potential in the development of novel catalysts for organic transformations, showcasing the compound's versatility beyond its traditional applications.

In the realm of pharmaceuticals, Tri-n-butyl Borate has been explored as a potential additive in drug formulations due to its compatibility with a wide range of active pharmaceutical ingredients (APIs). Its low toxicity profile and ability to enhance drug solubility make it an attractive candidate for improving the bioavailability of certain medications. Moreover, research into its interactions with biological systems has provided insights into its potential use as a stabilizing agent in protein-based therapeutics, ensuring prolonged shelf life and efficacy.

The environmental impact of Tri-n-butyl Borate has also been a focal point of recent investigations. Studies have shown that it exhibits low environmental persistence, breaking down into less harmful compounds under natural conditions. This characteristic aligns with the growing global emphasis on sustainable chemistry and green manufacturing practices. Additionally, its role as a flame retardant in polymers has been optimized to meet stringent safety standards without compromising material performance.

The industrial applications of CAS No. 688-74-4 extend beyond pharmaceuticals and environmental science. In the field of electronics, it is used as a dielectric fluid in capacitors due to its high dielectric constant and thermal stability. This application is particularly crucial in high-frequency electronic devices where efficient energy storage and minimal heat generation are essential. Furthermore, its use as a plasticizer in coatings and adhesives has been refined to enhance flexibility and durability while reducing volatile organic compound (VOC) emissions.

Recent advancements in synthetic chemistry have also leveraged Tri-n-butyl Borate as a building block for more complex molecules. Its reactivity with various functional groups allows for the creation of novel boron-containing compounds with tailored properties. These derivatives are being investigated for their potential applications in materials science, such as self-healing polymers and advanced composites. The ability to modify its structure further underscores the compound's significance as a chemical intermediate.

The safety profile of CAS No. 688-74-4 is another critical aspect that has been thoroughly examined. Extensive toxicological studies have confirmed its low acute toxicity, making it safe for handling under appropriate conditions. However, researchers emphasize the importance of proper ventilation and personal protective equipment (PPE) when working with this compound to minimize any potential exposure risks. These findings have contributed to standardized guidelines for its use in industrial and laboratory environments.

The economic feasibility of producing and utilizing Tri-n-butyl Borate has also been positively influenced by recent innovations in boron extraction and synthesis technologies. These advancements have led to more cost-effective methods for producing high-purity grades of the compound, making it more accessible for diverse applications. As a result, industries across multiple sectors are increasingly adopting Tri-n-butyl Borate into their processes, driving further research and development.

In conclusion, the multifaceted applications of Tri-n-butyl Borate highlight its importance as a cornerstone compound in modern chemistry. From enhancing pharmaceutical formulations to advancing materials science and promoting sustainable industrial practices, this compound continues to play a pivotal role in scientific innovation. The ongoing research into its properties and potential applications promises even more exciting developments in the near future.